Cas no 2680701-95-3 (3-Acetamido-4-(propan-2-yl)benzoic acid)

• Product Name: 3-Acetamido-4-(propan-2-yl)benzoic acid
• CAS No: 2680701-95-3
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5647475
• PubChem ID: 165911546
• Update Time: 2025-10-28

3-Acetamido-4-(propan-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-acetamido-4-(propan-2-yl)benzoic acid
• 2680701-95-3
• EN300-28274017
• 3-Acetamido-4-(propan-2-yl)benzoic acid

• Inchi： 1S/C12H15NO3/c1-7(2)10-5-4-9(12(15)16)6-11(10)13-8(3)14/h4-7H,1-3H3,(H,13,14)(H,15,16)
• InChI Key： MBXDFSIPHILPQD-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)NC(C)=O)C(C)C)=O

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-Acetamido-4-(propan-2-yl)benzoic acid

3-Acetamido-4-(propan-2-yl)benzoic Acid: A Comprehensive Overview

3-Acetamido-4-(propan-2-yl)benzoic acid (CAS No. 2680701-95-3) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and material science. In this article, we delve into the properties, synthesis, and recent advancements related to 3-acetamido-4-(propan-2-yl)benzoic acid, providing a comprehensive understanding of its role in contemporary research.

The molecular structure of 3-acetamido-4-(propan-2-yl)benzoic acid is characterized by a benzoic acid backbone with two substituents: an acetamido group at the 3-position and an isopropyl group at the 4-position. This configuration imparts unique chemical properties, making it a versatile molecule for various applications. Recent studies have highlighted its potential as a building block for more complex molecules, particularly in the synthesis of bioactive compounds.

One of the most notable aspects of 3-acetamido-4-(propan-2-yl)benzoic acid is its role in drug discovery. Researchers have explored its ability to act as a precursor for drugs targeting specific biological pathways. For instance, modifications to the acetamido and isopropyl groups have shown promise in enhancing bioavailability and pharmacokinetic profiles. These findings underscore the importance of this compound in medicinal chemistry.

From a synthetic perspective, the preparation of 3-acetamido-4-(propan-2-yl)benzoic acid involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yields. These improvements are critical for scaling up production, especially for industrial applications.

In addition to its pharmaceutical applications, 3-acetamido-4-(propan-2-yl)benzoic acid has shown potential in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers and metal organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

Recent research has also focused on the environmental impact of 3-acetamido-4-(propan-2-yl)benzoic acid. Studies have evaluated its biodegradability and toxicity profiles, providing insights into its safety for human use and environmental sustainability. These studies are essential for regulatory compliance and ensuring responsible use of this compound.

In conclusion, 3-acetamido-4-(propan-2-yli benzoic acid) (CAS No. 2680701953) stands out as a versatile compound with diverse applications across multiple disciplines. Its role in drug discovery, material science, and sustainable chemistry highlights its significance in modern research. As advancements continue to emerge, this compound is poised to play an even greater role in shaping future innovations.